Cas no 501127-34-0 (4-Pyrimidinamine, 5-bromo-2-chloro-N-(2-methylpropyl)-)

• Product Name: 4-Pyrimidinamine, 5-bromo-2-chloro-N-(2-methylpropyl)-
• CAS No: 501127-34-0
• MF: C₈H₁₁BrClN₃
• MW: 264.5500395298
• CID: 1558548
• PubChem ID: 17968203
• Update Time: 2025-04-21

4-Pyrimidinamine, 5-bromo-2-chloro-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-2-chloro-N-(2-methylpropyl)-
• DVMPFBHDMBDOPF-UHFFFAOYSA-N
• DB-398122
• SCHEMBL4144113
• AKOS017626778
• (5-Bromo-2-chloro-pyrimidin-4-yl)-isobutyl-amine
• 501127-34-0
• 5-Bromo-2-chloro-N-(2-methylpropyl)-4-pyrimidinamine

• Inchi： 1S/C8H11BrClN3/c1-5(2)3-11-7-6(9)4-12-8(10)13-7/h4-5H,3H2,1-2H3,(H,11,12,13)
• InChI Key： DVMPFBHDMBDOPF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NCC(C)C)Cl

Computed Properties

• Exact Mass: 262.98263
• Monoisotopic Mass: 262.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81